Cas no 1263378-65-9 (Methyl 3-(5-pyrimidinyl)benzoate)

Methyl 3-(5-pyrimidinyl)benzoate is a versatile heterocyclic compound featuring a pyrimidine ring linked to a benzoate ester. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The ester group enhances reactivity, facilitating further functionalization, while the pyrimidine moiety contributes to its utility in designing biologically active molecules. Its stability under standard conditions and compatibility with common reagents ensure reliable performance in multi-step syntheses. The compound's well-defined molecular architecture also supports its use in medicinal chemistry for developing targeted therapeutics. High purity grades are available to meet rigorous research and industrial requirements.
Methyl 3-(5-pyrimidinyl)benzoate structure
1263378-65-9 structure
Product Name:Methyl 3-(5-pyrimidinyl)benzoate
CAS No:1263378-65-9
MF:C12H10N2O2
MW:214.220002651215
MDL:MFCD18432637
CID:4692237
PubChem ID:53408090
Update Time:2025-06-09

Methyl 3-(5-pyrimidinyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(5-pyrimidinyl)benzoate
    • Methyl 3-(pyrimidin-5-yl)benzoate
    • 3-Pyrimidin-5-yl-benzoic acid methyl ester
    • Methyl 3-pyrimidin-5-ylbenzoate
    • 4239AJ
    • BB0222968
    • BB 0222968
    • Benzoic acid, 3-(5-pyrimidinyl)-, methyl ester
    • 5-Amino-pyrazine-2-carbaldehyde
    • 1263378-65-9
    • SCHEMBL5040448
    • MFCD18432637
    • EN300-7613714
    • CS-0160727
    • SB32512
    • D81430
    • 5-aminopyrazine-2-carbaldehyde
    • MDL: MFCD18432637
    • Inchi: 1S/C12H10N2O2/c1-16-12(15)10-4-2-3-9(5-10)11-6-13-8-14-7-11/h2-8H,1H3
    • InChI Key: CACBVCUXWFPXCE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(C2=CN=CN=C2)=C1)=O

Computed Properties

  • Exact Mass: 123.043261792g/mol
  • Monoisotopic Mass: 123.043261792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.1

Methyl 3-(5-pyrimidinyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1231411-100mg
5-Aminopyrazine-2-carbaldehyde
1263378-65-9 96+%
100mg
$60.00 2021-07-14
Ambeed
A1231411-250mg
5-Aminopyrazine-2-carbaldehyde
1263378-65-9 96+%
250mg
$112.00 2021-07-14
Ambeed
A1231411-1g
5-Aminopyrazine-2-carbaldehyde
1263378-65-9 96%
1g
$312.0 2024-04-25
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
MY1474-1g
5-aminopyrazine-2-carbaldehyde
1263378-65-9 95
1g
$220 2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VG111-200mg
Methyl 3-(5-pyrimidinyl)benzoate
1263378-65-9 96+%
200mg
734.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VG111-50mg
Methyl 3-(5-pyrimidinyl)benzoate
1263378-65-9 96+%
50mg
293.0CNY 2021-07-10
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0214-1g
5-Amino-pyrazine-2-carbaldehyde
1263378-65-9 98%
1g
3375.21CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0214-5g
5-Amino-pyrazine-2-carbaldehyde
1263378-65-9 98%
5g
13483.87CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0214-500mg
5-Amino-pyrazine-2-carbaldehyde
1263378-65-9 98%
500mg
2111.63CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0214-250mg
5-Amino-pyrazine-2-carbaldehyde
1263378-65-9 98%
250mg
1484.07CNY 2021-05-07

Additional information on Methyl 3-(5-pyrimidinyl)benzoate

Recent Advances in the Study of Methyl 3-(5-pyrimidinyl)benzoate (CAS: 1263378-65-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-(5-pyrimidinyl)benzoate (CAS: 1263378-65-9) is a pyrimidine-based benzoate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The integration of the pyrimidine moiety with the benzoate ester functionality provides a versatile scaffold for medicinal chemistry optimization, making it a valuable candidate for drug discovery programs.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Methyl 3-(5-pyrimidinyl)benzoate and its derivatives. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The compound's ability to serve as a key intermediate in multi-step synthetic routes highlights its utility in medicinal chemistry. Furthermore, its physicochemical properties, including solubility and metabolic stability, have been optimized to enhance its pharmacokinetic profile, as reported in a recent *Bioorganic & Medicinal Chemistry Letters* article.

In addition to its role in oncology, Methyl 3-(5-pyrimidinyl)benzoate has been investigated for its potential in treating inflammatory and autoimmune diseases. A 2024 study in *ACS Chemical Biology* revealed its inhibitory effects on specific cytokine signaling pathways, suggesting its applicability in modulating immune responses. The compound's mechanism of action involves the selective binding to protein targets, thereby disrupting pathological signaling cascades. These findings underscore the compound's versatility and its potential as a lead structure for further drug development.

The synthetic accessibility of Methyl 3-(5-pyrimidinyl)benzoate has also been a focal point of recent research. Advances in green chemistry methodologies have enabled more efficient and sustainable production routes, as detailed in a 2023 *Organic Process Research & Development* publication. These innovations not only reduce environmental impact but also improve yield and purity, which are critical for scaling up production in pharmaceutical manufacturing. The compound's compatibility with various coupling reactions and functional group transformations further enhances its appeal as a building block in drug synthesis.

Looking ahead, the continued exploration of Methyl 3-(5-pyrimidinyl)benzoate and its derivatives is expected to yield new insights into its therapeutic potential. Ongoing preclinical studies are evaluating its safety and efficacy in animal models, with preliminary results indicating favorable toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition into clinical trials, particularly for oncology and immunology indications. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd